1-(3-Chloro-4-fluorophenyl)-3-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]urea
• InChI: InChI=1S/C20H19ClFN7O/c21-16-11-14(4-5-17(16)22)26-20(30)27-15-12-24-19(25-13-15)29-9-7-28(8-10-29)18-3-1-2-6-23-18/h1-6,11-13H,7-10H2,(H2,26,27,30)
• InChI Key: GEEGXKJNOUVIHM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC=C(C=N3)NC(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C20H19ClFN7O
• Molecular Weight: 427.9 g/mol

Description

1-(3-Chloro-4-fluorophenyl)-3-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C20H19ClFN7O and its molecular weight is 427.87. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Chloro-4-fluorophenyl)-3-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Chloro-4-fluorophenyl)-3-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research on novel pyrimidinyl pyrazole derivatives, including those with structural elements similar to the queried compound, demonstrated significant cytotoxic activity against various tumor cell lines. Notably, compounds with chloropyridinyl and fluorophenylpiperazinyl groups exhibited potent antitumor activity, indicating the potential of these structural elements in cancer treatment (Naito et al., 2005).

Analgesic Activity

A study on the modification and analgesic activity of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, a potent TRPV1 antagonist, revealed advancements in the structural types of urea-based TRPV1 antagonists. This research underscored the importance of chemical modification in enhancing pharmacological profiles (Nie et al., 2020).

Anti-Viral Activity

Urea/thiourea derivatives of 2-(piperazine-1-yl)-pyrimidine were designed, synthesized, and shown to exhibit antiviral activity against tobacco mosaic virus (TMV). This indicates the potential utility of such compounds in developing antiviral agents (Nagalakshmamma et al., 2020).

Metabolism and Pharmacokinetics

The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients was explored, providing insights into the metabolic pathways of compounds with similar structural frameworks (Gong et al., 2010).